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Compound of Interest

Compound Name: N-acetyl-N-methyl-D-Alanine

Cat. No.: B15300691

An In-depth Technical Guide to the Physical Properties of N-acetyl-N-methyl-D-Alanine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted physical
properties of N-acetyl-N-methyl-D-Alanine. Due to the limited availability of data for the D-
enantiomer, this guide incorporates data from its corresponding L-enantiomer, N-acetyl-N-
methyl-L-alanine, and other closely related alanine derivatives. Such data serves as a reliable
estimate for the physical characteristics of N-acetyl-N-methyl-D-Alanine, with the
understanding that properties such as melting point, boiling point, and solubility will be identical
for both enantiomers. The primary expected difference lies in the direction of optical rotation.

Data Presentation: Physical Properties

The following table summarizes the available quantitative data for N-acetyl-N-methyl-D-
Alanine and its related compounds. It is important to note that direct experimental values for N-
acetyl-N-methyl-D-Alanine are not widely published.
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Property Value Compound Notes
N-acetyl-N-methyl-D-
Molecular Formula C6H11NO3 ] -
Alanine
) N-acetyl-N-methyl-D-
Molecular Weight 145.16 g/mol ) -
Alanine
Enantiomers typically
Colorless needles Based on N-acetyl-N-
Appearance ) ) share the same
(predicted) methyl-L-alanine[1] )
crystalline form.
Expected to be very
Melting Point 122-128 °C N-acetyl-L-alanine[2] similar for the D-
enantiomer.
This is for the non-
- _ 190.1 + 23.0 °C at 760 _
Boiling Point H N-methyl-D-alanine[3]  acetylated form and
mm
J serves as an estimate.
N Slightly soluble in ) N-acetylation can
Solubility N-acetyl-D-alanine[4]

water.[4]

affect solubility.

Soluble in DMSO,
Water, and Ethanol
(26 mg/mL)

N-acetyl-L-alanine[5]

Provides a

gquantitative estimate.

pKa (acidic)

~3.89 (predicted)

N-acetyl-L-alanine[6]

The carboxylic acid
pKa is expected to be

similar.

Optical Rotation

Positive value

N-acetyl-N-methyl-D-

The L-enantiomer of
N-acetyl-alanine has a
negative rotation
(-64°)[2]. The D-

[a]D20 expected Alanine ] )
enantiomer will have
an equal but opposite
rotation.

Experimental Protocols
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The following are detailed methodologies for the determination of the key physical properties of
N-acetyl-N-methyl-D-Alanine.

Melting Point Determination

The melting point of a crystalline solid can be determined using a capillary melting point
apparatus.

o Sample Preparation: A small amount of the crystalline N-acetyl-N-methyl-D-Alanine is finely
ground and packed into a thin-walled capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or similar) is used.

e Procedure:

o

The capillary tube containing the sample is placed in the heating block of the apparatus.

o The sample is heated rapidly to a temperature approximately 15-20 °C below the expected
melting point.

o The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

o The temperature at which the first liquid is observed is recorded as the beginning of the
melting range.

o The temperature at which the last solid crystal melts is recorded as the end of the melting
range.

» Purity Indication: A sharp melting range (typically 0.5-1 °C) is indicative of a pure compound.

Boiling Point Determination

For a non-volatile liquid or a solid with a relatively low melting point, the boiling point can be
determined using a micro-boiling point method.

e Apparatus: A Thiele tube or a similar heating bath, a thermometer, a small test tube, and a
capillary tube sealed at one end are required.
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e Procedure:

o

A small amount of the substance is placed in the small test tube.
o The capillary tube is placed in the test tube with its open end downwards.
o The test tube is attached to the thermometer and immersed in the heating bath.

o The bath is heated gradually until a steady stream of bubbles emerges from the capillary
tube.

o The heating is discontinued, and the bath is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.

Solubility Determination

The solubility of N-acetyl-N-methyl-D-Alanine can be determined qualitatively and
quantitatively in various solvents.

e Qualitative Determination:

o A small, measured amount of the compound (e.g., 10 mg) is added to a test tube
containing a small volume of the solvent (e.g., 1 mL of water, ethanol, or DMSO).

o The mixture is agitated vigorously.

o Visual inspection determines if the compound has dissolved completely, partially, or not at
all.

o Quantitative Determination (by Saturation):

o An excess amount of the solid is added to a known volume of the solvent in a sealed
container.

o The mixture is agitated at a constant temperature until equilibrium is reached (a saturated
solution is formed with excess solid present).
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o The solution is filtered to remove the undissolved solid.

o A known volume of the saturated solution is carefully evaporated to dryness, and the mass
of the dissolved solid is determined.

o Solubility is expressed in terms of mass per unit volume (e.g., mg/mL).

pKa Determination

The acid dissociation constant (pKa) of the carboxylic acid group can be determined by
potentiometric titration.

e Procedure:

o A known guantity of N-acetyl-N-methyl-D-Alanine is dissolved in a known volume of
deionized water.

o A calibrated pH electrode is immersed in the solution.

o A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small, precise
increments from a burette.

o The pH of the solution is recorded after each addition of the titrant.
o Aftitration curve is generated by plotting the pH versus the volume of titrant added.

o The pKa is the pH at the half-equivalence point, where half of the carboxylic acid has been
neutralized.

Optical Rotation Measurement

The optical rotation is measured using a polarimeter.

o Sample Preparation: A solution of N-acetyl-N-methyl-D-Alanine is prepared by accurately
weighing a sample and dissolving it in a known volume of a suitable solvent (e.g., water or
ethanol) in a volumetric flask.

e Procedure:
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o The polarimeter is calibrated with a blank (the pure solvent).
o The sample solution is transferred to a polarimeter cell of a known path length.

o The cell is placed in the polarimeter, and the angle of rotation of plane-polarized light is
measured.

o Calculation of Specific Rotation: The specific rotation [a] is calculated using the formula: [a] =
a/ (I*c) where:

o qais the observed rotation in degrees.
o |is the path length of the cell in decimeters.
o c is the concentration of the solution in g/mL.

Mandatory Visualization
Synthesis and Purification Workflow

The following diagram illustrates a likely experimental workflow for the synthesis and
purification of N-acetyl-N-methyl-D-Alanine, adapted from the synthesis of its L-enantiomer.

Click to download full resolution via product page

Caption: Synthesis and purification workflow for N-acetyl-N-methyl-D-Alanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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